rac-(3'aR,6'aR)-1-[(tert-butoxy)carbonyl]-5'-{[(9H-fluoren-9-yl)methoxy]carbonyl}-hexahydrospiro[azetidine-3,1'-furo[3,4-c]pyrrole]-3'a-carboxylic acid

Specification

• CAS No.: 2230798-63-5
• Molecular Formula: C29H32N2O7
• Molecular Weight: 520.582
• IUPAC Name: (3aR,6aR)-5-(9H-fluoren-9-ylmethoxycarbonyl)-1'-[(2-methylpropan-2-yl)oxycarbonyl]spiro[1,3a,4,6-tetrahydrofuro[3,4-c]pyrrole-3,3'-azetidine]-6a-carboxylic acid
• Standard InChI: InChI=1S/C29H32N2O7/c1-27(2,3)38-26(35)31-15-29(16-31)23-12-30(14-28(23,17-37-29)24(32)33)25(34)36-13-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,22-23H,12-17H2,1-3H3,(H,32,33)/t23-,28+/m0/s1
• Standard InChI Key: ZPWAFBIMCBPSAU-NEKDWFFYSA-N
• SMILES: CC(C)(C)OC(=O)N1CC2(C1)C3CN(CC3(CO2)C(=O)O)C(=O)OCC4C5=CC=CC=C5C6=CC=CC=C46

Introduction

rac-(3'aR,6'aR)-1-[(tert-butoxy)carbonyl]-5'-{[(9H-fluoren-9-yl)methoxy]carbonyl}-hexahydrospiro[azetidine-3,1'-furo[3,4-c]pyrrole]-3'a-carboxylic acid is a complex organic compound that belongs to the category of spirocyclic compounds. It is notable for its potential applications in medicinal chemistry and drug development. The compound features a molecular formula of C29H32N2O7 and a molecular weight of approximately 520.582 g/mol.

Synthesis

The synthesis of this compound typically involves multi-step synthetic routes. These routes often require specific reagents, such as coupling agents for amide bond formation, and protective group strategies to ensure selective reactions occur at desired sites on the molecule.

Synthesis Overview

• Multi-step synthesis: Involves several chemical transformations.

• Protective group strategies: Essential for controlling the reactivity of specific functional groups.

• Coupling agents: Used for forming amide bonds.

Biological Activity and Potential Applications

While specific biological assays for this compound have not been detailed, compounds with similar structures often exhibit mechanisms involving interactions with biological targets. Further studies are required to elucidate the exact mechanism of action in biological systems.

Potential Applications

• Medicinal Chemistry: Used as a building block in organic synthesis.

• Drug Development: Potential for developing new therapeutic agents.

Availability and Suppliers

This compound can be sourced from various chemical suppliers, including EvitaChem and other reputable chemical companies. These suppliers provide detailed specifications regarding purity and availability for research purposes.

Suppliers and Availability

Supplier	Description
EvitaChem	Offers qualified products for research purposes.
Other Suppliers	Provide detailed specifications on purity and availability.

Safety and Handling

Handling of this compound requires adherence to standard laboratory safety protocols due to its chemical properties. Safety Data Sheets (SDS) should be consulted for specific handling instructions.

Safety Considerations

• Use in well-ventilated areas: Avoid inhalation of dust or vapors.

• Protective equipment: Wear gloves, goggles, and lab coats.

• Dispose of waste properly: Follow local regulations for chemical disposal.